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Compound of Interest

Compound Name: 1-Linoleoyl Glycerol

Cat. No.: B15611394

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 1-Linoleoyl Glycerol (1-
LG), a significant monoacylglycerol in lipidomics research. This document outlines its biological
roles, particularly in inflammatory pathways, and offers detailed protocols for its analysis and
application in experimental settings.

Introduction

1-Linoleoyl Glycerol (1-LG), also known as 1-monolinolein, is a monoacylglycerol comprising
a linoleic acid molecule attached to the sn-1 position of a glycerol backbone via an ester
linkage.[1] This ester bond makes it susceptible to hydrolysis by various lipases and esterases,
releasing linoleic acid and glycerol.[1][2] This contrasts with its ether-linked counterpart, 1-O-
linoleyl glycerol, which is more resistant to enzymatic degradation.[1][2] In lipidomics, 1-LG is
investigated for its role as a signaling molecule and as a potential biomarker in various
physiological and pathological states.[3][4]

Physicochemical Properties

A clear understanding of the physicochemical properties of 1-LG is essential for its handling
and use in experimental setups.
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Property Value Source(s)

CAS Number 2277-28-3 [1]

Molecular Formula C21H3804 [1]

Molecular Weight 354.52 g/mol [1]
Colorless to pale yellow

Appearance o [1]
liquid/oil

Melting Point 14-15 °C [1][2]

) N Moderate (Susceptible to

Chemical Stability ] [2]
hydrolysis)

Enzymatic Stability Low (Substrate for lipases) [2]

Biological Significance and Signaling Pathways

The primary recognized role of 1-LG in cellular signaling is the inhibition of Lipoprotein-
associated phospholipase A2 (Lp-PLA2), an enzyme implicated in inflammation and
atherosclerosis.[3][5] By inhibiting Lp-PLA2, 1-LG can modulate inflammatory responses.[5]
The (R) and (S) enantiomers of 1-Linoleoyl Glycerol have been shown to inhibit Lp-PLA2 with
ICso0 values of 45.0 uM and 52.0 uM, respectively.[5]

Metabolically, 1-LG can be metabolized by human eosinophils and neutrophils into other
bioactive lipids, such as 13-hydroxyoctadecadienoic acid (13-HODE) and its glycerol ester.[5]

Below is a simplified representation of the inhibitory action of 1-LG on the Lp-PLA2 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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